![molecular formula C22H34FN3O B6122833 N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide](/img/structure/B6122833.png)
N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide, also known as FEPP, is a chemical compound that belongs to the class of piperidine derivatives. FEPP has gained significant attention in the scientific community due to its potential applications in various fields including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide acts as a potent inhibitor of dopamine transporters, which are responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting dopamine transporters, this compound increases the concentration of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission. This mechanism of action is similar to that of cocaine and other psychostimulant drugs, which also inhibit dopamine transporters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of dopamine transporters. Increased dopaminergic neurotransmission can lead to a range of effects, including increased locomotor activity, reward-seeking behavior, and addiction. This compound has also been shown to have antidepressant and anxiolytic effects, possibly due to its ability to increase dopamine levels in the prefrontal cortex.
Advantages and Limitations for Lab Experiments
N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide has several advantages for use in lab experiments, including its high potency, selectivity, and stability. This compound has also been shown to be effective in both in vitro and in vivo models. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several potential future directions for research on N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide. One area of interest is the development of this compound derivatives with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the use of this compound as a tool compound to study the role of dopamine transporters in various neurological and psychiatric disorders. Finally, this compound may have potential applications in the development of new treatments for addiction, depression, and anxiety.
Synthesis Methods
The synthesis of N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide involves several steps, including the reaction of 2-fluoro-α-bromoethylbenzene with isopropylamine to form N-(2-fluoro-α-bromoethyl)-N-isopropylamine. This intermediate is then reacted with piperidine to form the final product, this compound. The synthesis of this compound has been optimized to obtain high yields and purity levels.
Scientific Research Applications
N-[2-(2-fluorophenyl)ethyl]-1'-isopropyl-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neuropathic pain, depression, and anxiety. This compound has also been studied for its potential use as a radiotracer for imaging dopamine transporters in the brain. In pharmacology, this compound has been used as a tool compound to study the mechanism of action of dopamine transporters and their role in the development of addiction. In neuroscience, this compound has been used to study the effects of dopamine transporters on synaptic transmission and plasticity.
properties
IUPAC Name |
N-[2-(2-fluorophenyl)ethyl]-1-(1-propan-2-ylpiperidin-4-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34FN3O/c1-17(2)25-14-10-20(11-15-25)26-13-5-7-19(16-26)22(27)24-12-9-18-6-3-4-8-21(18)23/h3-4,6,8,17,19-20H,5,7,9-16H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSXKBRZYURBISY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)N2CCCC(C2)C(=O)NCCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.